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Compound of Interest

5-Bromo-4-fluorobenzo[d]
[1,3]dioxole

Cat. No.: B581386

Compound Name:

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the chemical intermediate 5-Bromo-4-
fluorobenzo[d]dioxole, focusing on its commercial availability and key specifications. While
detailed experimental protocols and comprehensive application data are typically proprietary to
manufacturers or published in specialized academic literature, this guide consolidates publicly
available information from various suppliers to aid in procurement and initial research planning.

Chemical Identification

5-Bromo-4-fluorobenzo[d]dioxole is a halogenated benzodioxole derivative. Its structure makes
it a useful building block in organic synthesis, particularly for the development of more complex
molecules in pharmaceutical and materials science research.
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Identifier

Value

Compound Name

5-Bromo-4-fluorobenzo[d][1][2]dioxole

CAS Number 1226808-75-8[1][2]

Molecular Formula C7H4BrFO2[1][2]

Molecular Weight 219.01 g/mol [2]

IUPAC Name 5-bromo-4-fluoro-1,3-benzodioxole[1]
MDL Number MFCD16295053[1]

Commercial Suppliers and Product Specifications

The following table summarizes data from various commercial suppliers listing 5-Bromo-4-

fluorobenzo[d]dioxole in their catalogs. Purity levels and available quantities can vary, and

researchers should always consult the supplier's specific certificate of analysis for batch-

specific data.
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Experimental Protocols & Methodologies
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Detailed, step-by-step experimental protocols for the synthesis of 5-Bromo-4-
fluorobenzo[d]dioxole are not publicly disclosed by commercial suppliers. This information is
considered proprietary intellectual property. While patents exist for the synthesis of structurally
related compounds, such as 5-bromo-2,2-difluorobenzo-1,3-dioxoles, these methods are not
directly applicable to the target compound and often require specialized equipment, such as
stainless steel autoclaves, due to corrosive reagents like hydrogen fluoride.[3]

Researchers seeking to utilize this compound should refer to the supplier's Safety Data Sheet
(SDS) for handling, storage, and disposal procedures.

Signaling Pathways and Biological Activity

As a chemical intermediate or building block, 5-Bromo-4-fluorobenzo[d]dioxole is not typically
associated with a specific biological signaling pathway. Its primary role is in synthetic chemistry.
However, the broader benzo[d][1][2]dioxole scaffold is present in molecules with known
biological effects. For instance, new thiourea derivatives containing two benzo[d][1][2]dioxol-5-
yl moieties have been synthesized and investigated for their cytotoxic effects on cancer cell
lines.[4] Any biological activity of derivatives synthesized from 5-Bromo-4-fluorobenzo[d]dioxole
would need to be determined through specific bioassays.

Visualized Workflows

The following diagrams illustrate logical workflows relevant to the procurement and use of a
research chemical like 5-Bromo-4-fluorobenzo[d]dioxole.
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Caption: Workflow for the procurement of a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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